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Compound of Interest

1-Bromo-4-(propan-2-
Compound Name:
yl)cyclohexane

Cat. No.: B2635431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 1-bromo-4-
(propan-2-yl)cyclohexane, a compound of interest in synthetic chemistry and drug discovery.
This document outlines the determination of its molecular weight through calculation based on
its chemical formula and the standard atomic weights of its constituent elements. Additionally, a
standard experimental protocol for molecular weight verification is provided.

Molecular Formula and Structure

The chemical formula for 1-bromo-4-(propan-2-yl)cyclohexane is CoH17Br.[1][2] The structure
consists of a cyclohexane ring substituted with a bromine atom and an isopropyl group at
positions 1 and 4, respectively.

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The standard atomic weights for carbon, hydrogen, and bromine are utilized for this calculation.

Data Presentation: Atomic and Molecular Weights

The table below summarizes the quantitative data used to calculate the molecular weight of 1-
bromo-4-(propan-2-yl)cyclohexane.
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Standard Atomic Total Weight (
Element (Symbol) Count .

Weight ( g/mol ) g/mol )
Carbon (C) 9 ~12.011[3][4][5] 108.099
Hydrogen (H) 17 ~1.008[6][7][8] 17.136
Bromine (Br) 1 ~79.904[9][10][11][12]  79.904

Total 205.139

The calculated molecular weight of 1-bromo-4-(propan-2-yl)cyclohexane is 205.14 g/mol .[1]

[2]

Logical Workflow for Molecular Weight Calculation

The following diagram illustrates the logical steps involved in calculating the molecular weight
of the target compound from its chemical formula and the atomic weights of its elements.

Inputs Calculation Process Output

Chemical Formula Count Atoms . . o
(CoH17Br) (C=9, H=17, Br=1) Multiply by Atomic Weight Sum of Products

Molecular Weight

(205.14 g/mol)
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Caption: Logical workflow for molecular weight determination.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry
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This section outlines a generalized experimental protocol for the determination of the molecular
weight of 1-bromo-4-(propan-2-yl)cyclohexane using mass spectrometry, a fundamental
technique in analytical chemistry.

Objective: To experimentally verify the molecular weight of 1-bromo-4-(propan-2-
yl)cyclohexane.

Instrumentation: A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF), Orbitrap, or
Fourier-Transform lon Cyclotron Resonance (FT-ICR)) equipped with a suitable ionization
source.

Materials:
e 1-bromo-4-(propan-2-yl)cyclohexane sample
e High-purity solvent (e.g., methanol, acetonitrile)
« Internal calibrant standard
Methodology:
e Sample Preparation:
o Accurately weigh a small amount of 1-bromo-4-(propan-2-yl)cyclohexane.

o Dissolve the sample in a high-purity solvent to a final concentration suitable for the mass
spectrometer (typically in the low pg/mL to ng/mL range).

o Vortex the solution to ensure complete dissolution.
e Instrument Setup and Calibration:
o Set up the mass spectrometer according to the manufacturer's guidelines.

o Select an appropriate ionization technique. Electron lonization (EI) or a soft ionization
technique such as Electrospray lonization (ESI) or Chemical lonization (CI) can be used.

o Calibrate the instrument using a known internal calibrant to ensure high mass accuracy.
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e Sample Analysis:
o Introduce the prepared sample solution into the mass spectrometer.

o Acquire the mass spectrum over a relevant mass-to-charge (m/z) range that includes the
expected molecular ion peak.

o Data Analysis:

o Identify the molecular ion peak ([M]* or [M+H]* depending on the ionization method). Due
to the presence of bromine, a characteristic isotopic pattern with two major peaks of nearly
eqgual intensity separated by approximately 2 m/z units (corresponding to the 7°Br and 8!Br
isotopes) should be observed.

o Determine the m/z value of the monoisotopic molecular ion.

o Compare the experimentally determined mass with the calculated theoretical mass
(204.05136 Da for the monoisotopic mass).[2]

The following diagram illustrates the general experimental workflow for mass spectrometry

analysis.
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Caption: Experimental workflow for mass spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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